Cas no 2171248-68-1 (3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid)

• Product Name: 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid
• CAS No: 2171248-68-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6089587
• PubChem ID: 165814170
• Update Time: 2025-06-13

3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid
• 2171248-68-1
• 3-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]ethoxy}propanoic acid
• EN300-1476068

• Inchi： 1S/C27H34N2O6/c1-2-3-8-19(17-25(30)28-14-16-34-15-13-26(31)32)29-27(33)35-18-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,2-3,8,13-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t19-/m0/s1
• InChI Key： AJMPDRCZRJVYNF-IBGZPJMESA-N
• SMILES： O(C(N[C@H](CC(NCCOCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid

Research Briefing on 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid (CAS: 2171248-68-1)

In recent years, the compound 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid (CAS: 2171248-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers aiming to develop novel therapeutic agents.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the incorporation of 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid into peptide backbones significantly improved binding affinity and selectivity, paving the way for new therapeutic strategies in oncology and infectious diseases.

Another key area of research involves the use of this compound in the synthesis of peptide-drug conjugates (PDCs). A 2024 study published in Bioconjugate Chemistry reported the successful conjugation of 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid with cytotoxic agents, resulting in enhanced tumor-targeting capabilities and reduced off-target effects. The study underscored the compound's potential in improving the pharmacokinetic and pharmacodynamic profiles of next-generation anticancer therapies.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the purity and stability of 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid, as detailed in a recent Analytical Chemistry article. These methodologies are critical for maintaining the reproducibility and reliability of research findings involving this compound.

In conclusion, 3-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethoxy}propanoic acid (CAS: 2171248-68-1) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted therapies highlight its versatility and importance. Ongoing research efforts are expected to further elucidate its potential, offering new avenues for therapeutic innovation.